3-Hydroxy-4-(methylamino)benzonitrile

• Molecular Formula: C8H8N2O
• Molecular Weight: 148.16 g/mol
• IUPAC Name: 3-hydroxy-4-(methylamino)benzonitrile
• InChI: InChI=1S/C8H8N2O/c1-10-7-3-2-6(5-9)4-8(7)11/h2-4,10-11H,1H3
• InChI Key: GCBIJJIYQFQXGW-UHFFFAOYSA-N
• Canonical SMILES: CNC1=C(C=C(C=C1)C#N)O

Description

3-Hydroxy-4-(methylamino)benzonitrile is a benzonitrile derivative featuring hydroxyl (-OH) and methylamino (-NHCH₃) substituents at the 3- and 4-positions, respectively. Benzonitrile derivatives are widely studied for their roles in pharmaceuticals, agrochemicals, and materials science due to their tunable electronic and steric profiles .

Preparation Methods

Synthetic Routes and Reaction Conditions

One of the common methods for synthesizing 3-Hydroxy-4-(methylamino)benzonitrile involves the reaction of 4-hydroxybenzonitrile with methylamine under controlled conditions . The reaction typically requires a solvent such as ethanol and is carried out at elevated temperatures to ensure complete conversion.

Industrial Production Methods

In industrial settings, the production of 3-Hydroxy-4-(methylamino)benzonitrile may involve continuous flow reactors to optimize yield and purity. The use of catalysts and advanced purification techniques, such as recrystallization and chromatography, ensures the production of high-purity compounds suitable for various applications .

Chemical Reactions Analysis

Types of Reactions

3-Hydroxy-4-(methylamino)benzonitrile undergoes several types of chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding quinones.

Reduction: Reduction reactions can convert the nitrile group to an amine group.

Substitution: The hydroxyl and amino groups can participate in substitution reactions with various electrophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or hydrogen gas in the presence of a catalyst are used.

Substitution: Electrophiles like alkyl halides or acyl chlorides are used in substitution reactions.

Major Products Formed

Oxidation: Quinones

Reduction: Amines

Substitution: Alkylated or acylated derivatives

Scientific Research Applications

3-Hydroxy-4-(methylamino)benzonitrile has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: This compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate.

Industry: It is used in the production of dyes, pigments, and other industrial chemicals

Mechanism of Action

The mechanism of action of 3-Hydroxy-4-(methylamino)benzonitrile involves its interaction with specific molecular targets. For instance, in biological systems, it may interact with enzymes or receptors, leading to various biochemical effects. The exact pathways and molecular targets are subjects of ongoing research .

Comparison with Similar Compounds

Structural and Physicochemical Properties

Key analogs and their properties are summarized below:

Compound Name	Substituents	Molecular Formula	Molecular Weight (g/mol)	Key Properties/Applications	Reference
3-Amino-4-hydroxybenzonitrile	-NH₂ (3), -OH (4)	C₇H₆N₂O	134.14	Intermediate in drug synthesis; hydrogen-bonding capacity enhances solubility .
4-Hydroxy-3-methylbenzonitrile	-CH₃ (3), -OH (4)	C₈H₇NO	133.15	Positional isomer; methyl group increases hydrophobicity .
3-Hydroxy-4-methoxybenzonitrile	-OH (3), -OCH₃ (4)	C₈H₇NO₂	149.15	Methoxy group improves thermal stability; used in crystallography studies .
3-Methoxy-4-nitrobenzonitrile	-OCH₃ (3), -NO₂ (4)	C₈H₆N₂O₃	178.15	Nitro group enhances electron-withdrawing effects; pharmaceutical intermediate .
3-Hydroxy-4-(trifluoromethyl)benzonitrile	-OH (3), -CF₃ (4)	C₈H₄F₃NO	203.12	Trifluoromethyl group increases lipophilicity and metabolic resistance .
3-((Methylamino)methyl)benzonitrile	-CH₂NHCH₃ (3)	C₉H₁₀N₂	146.19	Methylaminomethyl group enhances bioactivity in antimicrobial agents .

Detailed Research Findings

Substituent Effects on Reactivity and Stability

• Hydroxy vs. Methoxy Groups : The hydroxyl group in 3-hydroxy-4-methoxybenzonitrile participates in hydrogen bonding, improving crystallinity, whereas methoxy groups enhance steric hindrance and oxidation resistance .
• Electron-Withdrawing Groups: Nitro (-NO₂) and trifluoromethyl (-CF₃) substituents lower electron density at the nitrile group, increasing reactivity in nucleophilic substitutions .

Crystallographic and Computational Studies

• Crystal Structure Analysis: (E)-3-(2-Hydroxy-4-methoxybenzylidene-amino)benzonitrile () was characterized via X-ray diffraction (R factor = 0.059), revealing planar geometry conducive to π-π stacking .
• Theoretical Modeling : B3LYP/6-311G(d,p) methods predict charge distribution and stability in triazole-containing benzonitriles, aligning with experimental data .